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For Researchers, Scientists, and Drug Development Professionals

Introduction

Mandelonitrile (CAS No: 532-28-5), also known as benzaldehyde cyanohydrin, is an alpha-
hydroxynitrile that serves as a crucial intermediate in organic synthesis and occurs naturally in
various plant species.[1][2][3] It is the aglycone component of cyanogenic glycosides like
amygdalin and prunasin, found in the pits of fruits such as almonds, apricots, and peaches.[1]
[4] Structurally, it is the cyanohydrin derivative of benzaldehyde.[1] This document provides a
comprehensive overview of the physical and chemical properties of mandelonitrile, detailed
experimental protocols for its synthesis, and a summary of its key chemical reactions and
biological transformations.

General and Physical Properties

Mandelonitrile is typically a reddish-brown to yellow, oily liquid.[4][5] It is characterized by a
distinct almond-like odor, attributable to its relationship with benzaldehyde.[6] The compound is
sensitive to moisture and decomposes upon heating.[4][5] Quantitative physical and chemical
data are summarized in the tables below.

Table 1: General Properties of Mandelonitrile
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Property Value Reference(s)

IUPAC Name 2-hydroxy-2-phenylacetonitrile [5]
Benzaldehyde cyanohydrin,

Synonyms Phenylglycolonitrile, [5][6]
Amygdalonitrile

CAS Number 532-28-5 [5]

Molecular Formula CsH7NO [5]

Molecular Weight 133.15 g/mol [51[7]
Reddish-brown to dark red-

Appearance [41[5]

brown liquid

ble 2: Physicochemical [ lelonitril

Property Value Reference(s)
] ] -10 °C to 22 °C (Multiple
Melting Point [11[41171181
values reported)
Boiling Point ~170 °C (decomposes) [8]
338 °F (170 °C) at 760 mmHg
[51[7]
(decomposes)
Density 1.117 g/mL at 25 °C [1][8]
1.1165 g/mL at 20 °C [51[7]
Flash Point 97 °C (207 °F) - closed cup [819]
Refractive Index n20/D 1.530 [8]
Solubility
In Water Insoluble to less than 1 mg/mL  [4][5][6]
_ Freely soluble in ethanol,
In Organic Solvents [4][10]

diethyl ether, chloroform
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Chemical Properties and Reactivity

Mandelonitrile's reactivity is defined by its two functional groups: the hydroxyl (-OH) and the
nitrile (-C=N).

Stability and Decomposition

Mandelonitrile is thermally unstable and decomposes upon heating to release benzaldehyde
and highly toxic hydrogen cyanide gas.[4][7] It is also sensitive to moisture.[4][5] The
decomposition is pH-dependent, with the compound being significantly more stable under
acidic conditions (pH < 4) and rapidly decomposing at neutral or alkaline pH.[11]

Decomposition / Hydrolysis Benzaldehyde

Heat, Moisture,

MG or Mandelonitrile Lyase Decomposition / Hydrolysis

Hydrogen Cyanide

Figure 1: Decomposition pathway of Mandelonitrile.
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Caption: Figure 1: Decomposition pathway of Mandelonitrile.

Hydrolysis

Mandelonitrile can be hydrolyzed to mandelic acid. This reaction can be catalyzed by strong
acids, such as hydrochloric acid.[6][12][13] Enzymatic hydrolysis is also a key reaction, utilized
in various biocatalytic processes. Nitrilase enzymes can convert mandelonitrile into mandelic
acid and ammonia, while nitrile hydratase can yield mandelamide.[14][15]

Incompatibilities

As a nitrile, it is incompatible with strong acids, and mixing with strong oxidizing acids can lead
to violent reactions.[4] It is also incompatible with other oxidizing agents like peroxides and
epoxides. The combination of bases and nitriles can produce hydrogen cyanide.[4]

Experimental Protocols
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Synthesis of Mandelonitrile from Benzaldehyde

The most common laboratory and industrial synthesis involves the reaction of benzaldehyde
with a cyanide source.[7]

Objective: To synthesize racemic mandelonitrile.

Materials:

Benzaldehyde (freshly distilled)

e Sodium cyanide (NaCN) or Potassium cyanide (KCN)
e Sodium bisulfite (NaHSOs), saturated solution

e Hydrochloric acid (HCI) for pH adjustment (optional)

o Ethyl acetate or Diethyl ether (for extraction)

» Cracked ice

o Water

Procedure (Sodium Bisulfite Adduct Method):[12]

¢ In a suitable reaction vessel (e.g., a three-necked flask equipped with a mechanical stirrer
and dropping funnel) placed in an ice bath, combine benzaldehyde, a solution of sodium
cyanide in water.

» While stirring vigorously, slowly add a saturated solution of sodium bisulfite. The addition
should take approximately 10-15 minutes.

» During the addition, add cracked ice to the reaction mixture to maintain a low temperature.

« An oily layer of mandelonitrile will form. Continue stirring for an additional 30-60 minutes
after the addition is complete.

o Transfer the mixture to a separatory funnel and separate the lower aqueous layer from the
upper organic layer containing the crude mandelonitrile.
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e The aqueous layer can be extracted with a small portion of an organic solvent (e.g., ether) to
recover any dissolved product.

o Combine the organic layers. Further purification is often avoided due to the compound's
instability, but if necessary, it can be carefully distilled under reduced pressure.

Reactants
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Figure 2: Workflow for Mandelonitrile synthesis.
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Caption: Figure 2: Workflow for Mandelonitrile synthesis.

Determination of Physical Properties

Standard analytical techniques are used to determine the physical properties of
mandelonitrile.

e Melting Point: Determined using a capillary melting point apparatus. The sample is
introduced into a capillary tube, and the temperature at which the solid-to-liquid phase
transition occurs is recorded.

» Boiling Point: Determined by distillation at a specific pressure (e.g., 760 mmHg). Given its
tendency to decompose, boiling point determination is often performed under reduced
pressure to lower the required temperature.[16]

o Density: Measured using a pycnometer or a digital density meter at a specified temperature
(e.g., 20 °C or 25 °C).

o Refractive Index: Measured using a refractometer (e.g., an Abbé refractometer) at a
standard temperature (20 °C) and wavelength (sodium D-line, 589 nm).

Biological Context and Related Compounds

Mandelonitrile is central to the chemical defense mechanisms of many plants and some
insects.[2][4] It is stored in a non-toxic glycoside form, such as amygdalin. When plant tissue is
damaged, enzymes hydrolyze the glycoside, releasing mandelonitrile, which then rapidly
decomposes to benzaldehyde and toxic hydrogen cyanide.[1]
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Figure 3: Relationship of Mandelonitrile to related compounds.
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Caption: Figure 3: Relationship of Mandelonitrile to related compounds.

Safety and Handling

Mandelonitrile is highly toxic if swallowed, inhaled, or in contact with skin.[5] It can cause
serious eye damage.[5] Its high toxicity is largely due to its decomposition into hydrogen
cyanide.[4] Handling requires strict safety protocols, including the use of personal protective
equipment (gloves, eye protection, respiratory protection) and working in a well-ventilated fume
hood. It is combustible and should be stored in a dry, dark, and cool environment, away from
incompatible materials.[4][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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